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Compound of Interest

Compound Name: Lehmbachol D

Cat. No.: B14748559 Get Quote

Lehmbachol D: An In-depth Technical Analysis
Despite a comprehensive search of available scientific literature, detailed information regarding

the chemical structure, properties, and biological activity of Lehmbachol D remains elusive.

This technical guide summarizes the limited publicly available data and highlights the

significant knowledge gaps concerning this natural product.

Chemical Identity and Structure
Lehmbachol D is a natural product with the molecular formula C26H26O8, corresponding to a

molar mass of 466.48 g/mol .[1] Its systematic IUPAC name is (1S,3aR,4S,8bR)-4-(4-hydroxy-

3,5-dimethoxyphenyl)-1-(4-hydroxy-3-methoxyphenyl)-3,3a,4,8b-tetrahydro-1H-indeno[1,2-

c]furan-5,7-diol. The compound has a Chemical Abstracts Service (CAS) registry number of

913556-40-8.

Based on its IUPAC name and available structural information, Lehmbachol D possesses a

complex polycyclic core. A two-dimensional representation of its chemical structure is provided

in Figure 1.
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Figure 1. 2D Chemical Structure of Lehmbachol D.

Physicochemical Properties
Quantitative experimental data on the physicochemical properties of Lehmbachol D are not

readily available in the scientific literature. However, computational models have predicted

several key properties, which are summarized in Table 1. It is important to note that these are

theoretical estimations and may not reflect experimentally determined values. The compound is

described as a powder in its physical form.[1]

Table 1: Computed Physicochemical Properties of Lehmbachol D
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Property Value Source

Molecular Weight 466.5 g/mol PubChem

XLogP3-AA 3.4 PubChem

Hydrogen Bond Donor Count 4 PubChem

Hydrogen Bond Acceptor

Count
8 PubChem

Rotatable Bond Count 5 PubChem

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain regarding the biological

activity or potential signaling pathways of Lehmbachol D. While many natural products derived

from lichens and other organisms exhibit a wide range of biological effects, no studies have

been published that specifically investigate the pharmacological or biological properties of

Lehmbachol D.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of

Lehmbachol D are not available in the reviewed literature. The original source describing the

isolation and characterization of this compound could not be located through extensive

searches of scientific databases.

Data and Future Research
The lack of accessible data on Lehmbachol D presents a significant challenge for researchers,

scientists, and drug development professionals. The complex structure of the molecule

suggests potential for interesting biological activities, but without experimental validation, its

therapeutic potential remains unknown.

Future research efforts should focus on the following:

Isolation and Purification: Identifying the original source of Lehmbachol D and developing

robust protocols for its isolation and purification.
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Spectroscopic Characterization: Comprehensive analysis using modern spectroscopic

techniques (NMR, IR, Mass Spectrometry) to confirm its structure and provide detailed

characterization data.

Biological Screening: Evaluating the biological activity of Lehmbachol D in a variety of in

vitro and in vivo assays to identify any potential therapeutic effects.

Mechanism of Action Studies: If biological activity is identified, further studies will be required

to elucidate the underlying mechanism of action and any relevant signaling pathways.

Logical Relationship Diagram
Due to the absence of experimental data and established biological activities, a signaling

pathway or experimental workflow diagram cannot be constructed. However, a logical workflow

for future research on Lehmbachol D can be conceptualized as follows:
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Discovery and Characterization

Biological Evaluation

Mechanism of Action

Source Identification
(e.g., Lichen Species)

Isolation & Purification

Structural Elucidation
(NMR, MS, IR)

In Vitro Screening
(e.g., Cytotoxicity, Enzyme Inhibition)

Hit Identification

In Vivo Studies
(Animal Models) Target Identification

Signaling Pathway Analysis

Click to download full resolution via product page

Proposed research workflow for Lehmbachol D.

In conclusion, Lehmbachol D represents an intriguing but largely uncharacterized natural

product. The information presented in this guide is based on the limited data available. Further
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research is critically needed to unlock the full scientific and therapeutic potential of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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